Cas no 14213-80-0 (Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-)
14213-80-0 structure
Product Name:Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-
CAS No:14213-80-0
MF:C16H16
MW:208.298244476318
CID:1310137
PubChem ID:10899826
Update Time:2025-04-20
Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis-
- 2-Benzyl-3-phenylpropene
- 2-benzylprop-2-enylbenzene
- 1,1-Dibenzylethene
- 2-Benzyl-3-phenyl-1-propene
- 2-benzyl-prop-2-enyl-benzene
- DTXSID60447679
- (2-Benzylprop-2-en-1-yl)benzene
- 14213-80-0
- (2-methylenepropane-1,3-diyl)dibenzene
- dibenzylethylene
- (2-benzyl-2-propenyl)benzene
- AKOS013990536
-
- Inchi: 1S/C16H16/c1-14(12-15-8-4-2-5-9-15)13-16-10-6-3-7-11-16/h2-11H,1,12-13H2
- InChI Key: BVQFXKIUXBVUTC-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)C(=C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 208.125200510g/mol
- Monoisotopic Mass: 208.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
Benzene, 1,1'-(2-methylene-1,3-propanediyl)bis- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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